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An In-depth Technical Guide to (3R,5R)-Heptane-3,5-diol for Advanced Research

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource on (3R,5R)-Heptane-3,5-diol,
tailored for researchers, scientists, and professionals in drug development. It moves beyond a
simple recitation of facts to provide a deeper understanding of the compound's properties, its
scientific context, and its potential applications. The structure of this document is designed to
logically flow from fundamental characteristics to practical applications, reflecting an intuitive
workflow for scientific inquiry.

Introduction and Strategic Importance

(3R,5R)-Heptane-3,5-diol is a chiral organic compound featuring a seven-carbon backbone
with hydroxyl groups at the 3rd and 5th positions. The "(3R,5R)" designation specifies the
absolute stereochemistry at these two chiral centers, making it a specific enantiomer of
heptane-3,5-diol. This stereochemical purity is paramount, as it dictates the molecule's
interaction with other chiral systems, a fundamental concept in modern pharmacology and
materials science.

Its strategic importance stems from two primary areas:

o Chiral Building Block: As a C2-symmetric 1,3-diol, it is a valuable synthon in asymmetric
synthesis. The defined stereochemistry allows for the construction of complex molecules with
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precise three-dimensional architectures, which is critical for developing stereospecific drugs
or materials.

o Natural Product Analogue: The heptane-3,5-diol core is a recurring structural motif in a class
of natural products known as diarylheptanoids.[1] Many of these natural compounds, isolated
from medicinal plants like ginger and turmeric, exhibit significant biological activities,
including antioxidant, anti-inflammatory, and anti-tumor properties.[2][3] Understanding the
properties of this core structure is therefore essential for the synthesis of novel analogues in
drug discovery programs.

Stereoisomeric Landscape

Heptane-3,5-diol has two chiral centers, leading to three possible stereoisomers: the (3R,5R)
enantiomer, the (3S,5S) enantiomer, and a meso compound (3R,5S).
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Heptane-3,5-diol Stereoisomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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